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Compound of Interest

Compound Name: 2-(1-Phenylethyl)aniline

CAS No.: 28534-06-7

Cat. No.: B14694717

Get Quote

Executive Summary & Chemical Identity[1][2][3]
2-(1-Phenylethyl)aniline (often encountered as its chiral forms, e.g., (S)-2-(1-
Phenylethyl)aniline) is a sterically hindered aromatic amine. Unlike simple aniline, the bulky

phenylethyl group at the ortho position imparts unique reactivity and stability profiles, making it

a critical scaffold in the synthesis of chiral ligands (N-heterocyclic carbenes) and organometallic

catalysts.

However, this structural complexity does not mitigate the inherent toxicity of the aniline moiety.

This guide synthesizes standard safety data with advanced handling protocols required for

high-value, reactive intermediates.

Chemical Identification Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14694717#bc-rfq
https://www.benchchem.com/product/b14694717/docs?utm_src=pdf-body#technical-safety-handling-guide-2-1-phenylethyl-aniline
https://www.benchchem.com/product/b14694717/docs?utm_src=pdf-body#technical-safety-handling-guide-2-1-phenylethyl-aniline
https://www.benchchem.com/product/b14694717/docs?utm_src=pdf-body#technical-safety-handling-guide-2-1-phenylethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14694717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Details

Chemical Name 2-(1-Phenylethyl)aniline

Synonyms
2-(α-Methylbenzyl)aniline; o-(1-

Phenylethyl)aniline

CAS Number 64655-66-1 (Racemate); 21232-24-6 (S-isomer)

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol

Structure

Aniline ring substituted at the ortho position with

a 1-phenylethyl group.[1][2][3][4][5][6][7][8][9]

[10]

Hazard Identification & Toxicology (GHS)
Core Hazard Directive: Treat as a Category 3 Acute Toxicant and a Specific Target Organ

Toxicant (Blood).[6]

While specific LD50 data for this derivative is often extrapolated, the metabolic activation

pathway follows the conserved aniline mechanism. The lipophilic phenylethyl group may

enhance dermal absorption compared to unsubstituted aniline.

GHS Classification (Extrapolated from Class Data)
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral/Dermal) Cat 3/4

H301/H311: Toxic/Harmful if

swallowed or in contact with

skin.[6]

Skin/Eye Irritation Cat 2/2A

H315/H319: Causes skin and

serious eye irritation.[7][8][10]

[11]

STOT - Repeated Exposure Cat 1

H372: Causes damage to

organs (Blood/Spleen) through

prolonged exposure.

Aquatic Toxicity Cat 1/2
H410: Very toxic to aquatic life

with long-lasting effects.[6]

The Mechanism of Toxicity: Methemoglobinemia
Unlike simple corrosive injuries, aniline toxicity is systemic. The liver metabolizes the amine

into an N-hydroxylamine intermediate. This active metabolite oxidizes Hemoglobin (Fe²⁺) to

Methemoglobin (Fe³⁺), which cannot transport oxygen, leading to chemical asphyxiation.

Figure 1: Metabolic Activation & Toxicity Pathway This diagram illustrates the causality between

exposure and physiological failure.
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Physicochemical Properties[5][8][14][15]
Understanding the physical state is crucial for selecting engineering controls. As a high-boiling

oil, inhalation risk is lower than volatile solvents unless heated or aerosolized, but surface

contamination persists longer.
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Property Value / Characteristic Experimental Note

Physical State Viscous Liquid
May darken (oxidize) upon

storage.

Color Pale yellow to brown
Color indicates oxidation level;

purify if dark brown.

Boiling Point ~160-165 °C @ 2 mmHg
Extrapolated from similar

hindered anilines.

Density ~1.05 g/cm³
Denser than water; sinks in

aqueous spills.

Solubility Immiscible in water
Soluble in DCM, EtOAc,

MeOH.

pKa ~3.5 - 4.0
Less basic than aniline due to

steric hindrance.

Advanced Handling & Storage Protocol
The "Self-Validating" Workflow: Safety is not just PPE; it is a logic gate system. If one condition

fails, the workflow halts.

A. Engineering Controls[9]
Primary Barrier: All transfers must occur in a certified fume hood with face velocity >0.5 m/s.

Inert Atmosphere: Store and handle under Nitrogen or Argon.[4] The benzylic hydrogen (on

the phenylethyl group) is susceptible to radical autoxidation, which can form peroxides or

degrade the amine.

B. Personal Protective Equipment (PPE) Selection[9]
Glove Logic: Standard Nitrile gloves (0.11 mm) offer <15 minutes protection against aromatic

amines.

Recommendation: Use Silver Shield (Laminate) or double-gloved Thick Nitrile (>0.2 mm).

Change immediately upon splash.
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Respiratory: If heating outside a hood (not recommended), a full-face respirator with OV

(Organic Vapor) and P100 (Particulate) cartridges is mandatory.

C. Storage Stability
Temp: 2–8 °C (Refrigerated).

Container: Amber glass with Teflon-lined cap. Light accelerates photo-oxidation.

Incompatibility: Segregate from strong oxidizers (nitric acid, peroxides) and acid chlorides.

Emergency Response Architecture
Figure 2: Exposure Response Decision Matrix Follow this logic immediately upon suspected

exposure.
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Specific Medical Note
Cyanosis (blue skin/lips) is a late sign of Methemoglobinemia. Do not wait for cyanosis to seek

medical help. Provide the medical team with the SDS and explicitly mention "Suspected Aniline

Poisoning" so they can prepare Methylene Blue if necessary.

Synthesis & Application Context
Why use 2-(1-Phenylethyl)aniline?
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In drug development, this molecule is a "privileged structure." The chiral version allows for the

induction of chirality in metal-catalyzed reactions.

Chiral Ligand Synthesis: It is a precursor for N-aryl imines and N-heterocyclic carbenes

(NHCs). The bulky ortho-substituent forces the metal center into a rigid geometry, improving

enantioselectivity in catalytic cycles (e.g., Suzuki-Miyaura coupling).

Steric Blocking: In medicinal chemistry, the bulky group prevents metabolic attack at the

ortho position, potentially extending the half-life of the drug candidate.

Waste Disposal[9][12][13]
Do not mix with general organic waste if acidic. Exothermic salt formation can pressurize

waste containers.

Protocol: Neutralize excess amine with dilute HCl to form the stable hydrochloride salt, then

dispose of as "Hazardous Organic Waste (Halogen-free)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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